Cas no 1496032-58-6 (4-(oxan-3-yl)butanoic acid)

• Product Name: 4-(oxan-3-yl)butanoic acid
• CAS No: 1496032-58-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6039688
• PubChem ID: 64208182
• Update Time: 2025-06-13

4-(oxan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-3-yl)butanoic acid
• AKOS013528370
• EN300-1825737
• 1496032-58-6

• Inchi： 1S/C9H16O3/c10-9(11)5-1-3-8-4-2-6-12-7-8/h8H,1-7H2,(H,10,11)
• InChI Key： VUMITGROGHRCLK-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CCCC(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-(oxan-3-yl)butanoic acid

Comprehensive Overview of 4-(oxan-3-yl)butanoic acid (CAS No. 1496032-58-6): Properties, Applications, and Industry Insights

4-(oxan-3-yl)butanoic acid (CAS No. 1496032-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by a tetrahydrofuran (oxane) ring linked to a butanoic acid moiety, serves as a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₁₆O₃, and molecular weight of 172.22 g/mol make it a focal point for researchers exploring carboxylic acid derivatives and heterocyclic compounds.

The growing interest in 4-(oxan-3-yl)butanoic acid aligns with broader trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's potential in biodegradable materials and low-toxicity formulations has become a hot topic. Recent searches on platforms like Google Scholar highlight queries such as "synthesis optimization of 4-(oxan-3-yl)butanoic acid" and "applications in drug discovery", reflecting its relevance in cutting-edge research.

From a structural perspective, the oxane ring in 4-(oxan-3-yl)butanoic acid provides rigidity, while the butanoic acid chain offers functional flexibility. This duality enables its use in designing prodrugs, polymeric materials, and flavoring agents. Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for characterizing this compound, ensuring compliance with pharmaceutical-grade standards.

In the context of market demand, 4-(oxan-3-yl)butanoic acid is increasingly sourced for custom synthesis projects. Suppliers emphasize its role in high-value intermediates, particularly for API manufacturing. The compound's stability under ambient storage conditions and compatibility with common organic solvents further enhance its industrial utility.

Emerging studies explore the compound's potential in neurological research, where its structural analogs show promise for blood-brain barrier penetration. This aligns with trending searches on "CNS-active molecules" and "neuroprotective agents". However, rigorous toxicological assessments remain essential before clinical applications.

For researchers handling CAS No. 1496032-58-6, proper material safety data sheets (MSDS) should be consulted. While not classified as hazardous, standard laboratory precautions for carboxylic acids—such as avoiding prolonged skin contact—are recommended. The compound's melting point (typically 80–85°C) and solubility profile (soluble in ethanol, methanol, and DMSO) are key parameters for experimental design.

The synthesis of 4-(oxan-3-yl)butanoic acid often involves catalytic hydrogenation or Grignard reactions, with recent patents focusing on cost-effective routes. This responds to the frequent search query: "how to synthesize 4-(oxan-3-yl)butanoic acid efficiently?". Innovations in flow chemistry and enzymatic catalysis may further revolutionize its production.

In conclusion, 4-(oxan-3-yl)butanoic acid exemplifies the intersection of structural ingenuity and practical applicability. Its role in advancing medicinal chemistry and material science continues to expand, driven by both academic curiosity and industrial needs. As research evolves, this compound is poised to address challenges in targeted drug delivery and sustainable manufacturing.